Cas no 1702858-70-5 (1H-Pyrazole, 4-(5-chloropentyl)-1-methyl-)

• Product Name: 1H-Pyrazole, 4-(5-chloropentyl)-1-methyl-
• CAS No: 1702858-70-5
• MF: C₉H₁₅ClN₂
• MW: 186.681801080704
• CID: 5283042
• Update Time: 2025-06-08

1H-Pyrazole, 4-(5-chloropentyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-(5-chloropentyl)-1-methyl-

• Inchi： 1S/C9H15ClN2/c1-12-8-9(7-11-12)5-3-2-4-6-10/h7-8H,2-6H2,1H3
• InChI Key： YPANWMLUWXMVHU-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CCCCCCl)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1H-Pyrazole, 4-(5-chloropentyl)-1-methyl-

Comprehensive Overview of 1H-Pyrazole, 4-(5-chloropentyl)-1-methyl- (CAS No. 1702858-70-5): Properties, Applications, and Industry Insights

The chemical compound 1H-Pyrazole, 4-(5-chloropentyl)-1-methyl- (CAS No. 1702858-70-5) has garnered significant attention in recent years due to its versatile applications in pharmaceutical research and specialty chemical synthesis. As a pyrazole derivative, this compound belongs to a class of heterocyclic organic molecules characterized by a five-membered ring structure containing two nitrogen atoms. The presence of the 5-chloropentyl and 1-methyl substituents imparts unique physicochemical properties, making it a valuable intermediate in modern organic chemistry.

Researchers and industry professionals frequently search for terms like "pyrazole derivatives synthesis", "chloropentyl-substituted compounds", and "CAS 1702858-70-5 applications", reflecting growing interest in this chemical space. The compound's molecular structure offers excellent potential for structure-activity relationship (SAR) studies, particularly in the development of novel bioactive molecules. Recent publications have highlighted its role as a building block for pharmaceutical intermediates and agrochemical formulations, aligning with current trends in precision chemical design.

From a technical perspective, 1H-Pyrazole, 4-(5-chloropentyl)-1-methyl- demonstrates remarkable stability under standard laboratory conditions, with a molecular weight of 202.69 g/mol. Its lipophilic character, conferred by the chloropentyl chain, enhances membrane permeability in biological systems—a property highly sought after in drug discovery programs. The compound's electron-rich pyrazole core facilitates diverse chemical transformations, enabling the creation of complex molecular architectures through cross-coupling reactions and nucleophilic substitutions.

The synthesis of CAS 1702858-70-5 typically involves multi-step organic reactions, with careful control of reaction parameters to ensure high purity and yield. Modern green chemistry principles are increasingly being applied to its production, addressing environmental concerns while maintaining cost-effectiveness. Analytical characterization through NMR spectroscopy, mass spectrometry, and HPLC analysis confirms the compound's structural integrity and purity, meeting the stringent requirements of research and industrial applications.

In the pharmaceutical sector, this pyrazole derivative has shown promise in the development of targeted therapies, particularly in areas such as enzyme inhibition and receptor modulation. Its structural features allow for precise molecular interactions with biological targets, making it a valuable scaffold for medicinal chemistry projects. The compound's structure-optimization potential enables researchers to fine-tune pharmacological properties while maintaining favorable ADME profiles (Absorption, Distribution, Metabolism, and Excretion).

Beyond life sciences applications, 1H-Pyrazole, 4-(5-chloropentyl)-1-methyl- finds utility in material science as a precursor for functionalized polymers and advanced coatings. The chlorine atom present in the molecule serves as an excellent handle for further chemical modifications, allowing incorporation into larger molecular systems. This adaptability has led to exploration in electronic materials and specialty additives, where its thermal stability and electronic properties offer distinct advantages.

Quality control measures for this compound emphasize rigorous impurity profiling and batch-to-batch consistency, critical factors for research reproducibility and industrial scale-up. Advanced analytical techniques including chiral HPLC and LC-MS ensure compliance with international standards. Storage recommendations typically suggest protection from moisture and light in controlled temperature environments to maintain long-term stability.

The commercial availability of CAS 1702858-70-5 through specialty chemical suppliers has facilitated broader access for research institutions and development laboratories. Current market trends indicate growing demand for custom synthetic intermediates like this pyrazole derivative, driven by expanding research in small molecule therapeutics and functional materials. Suppliers often provide technical data packages including comprehensive safety data sheets and certificates of analysis to support research applications.

Future research directions for 1H-Pyrazole, 4-(5-chloropentyl)-1-methyl- may explore its potential in catalysis and molecular recognition systems. The compound's structural features suggest possible applications in supramolecular chemistry and sensor development, areas experiencing rapid growth in materials science. Continued investigation of its structure-property relationships will likely uncover additional applications across chemical and biological disciplines.

For researchers considering this compound, proper handling procedures and waste disposal protocols should always be followed in accordance with institutional guidelines. While not classified as hazardous under standard conditions, prudent laboratory practices recommend using appropriate personal protective equipment and working in well-ventilated areas when handling any chemical substance.